Cas no 1804496-87-4 (5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine)

• Product Name: 5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine
• CAS No: 1804496-87-4
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4871830
• Update Time: 2025-08-04

5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-6(7(10)11)5(9)3-12-8(4)13-2/h3,7H,1-2H3
• InChI Key： BEPZOPZVORVFCB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine

Introduction to 5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine (CAS No. 1804496-87-4)

5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine, with the chemical identifier CAS No. 1804496-87-4, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative has garnered attention due to its versatile structural properties and potential applications in drug development. The compound features a chloro substituent at the 5-position, a difluoromethyl group at the 4-position, a methoxy group at the 2-position, and a methyl group at the 3-position, which collectively contribute to its unique reactivity and biological activity.

The< strong>5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine molecule exhibits a high degree of functional diversity, making it a valuable intermediate in synthetic chemistry. The presence of electron-withdrawing groups such as the chloro and difluoromethyl substituents enhances its reactivity in various chemical transformations, while the methoxy and methyl groups provide steric and electronic effects that influence its interactions with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have shown promise in various pharmacological applications due to their ability to interact with biological receptors and enzymes. The< strong>5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine structure is no exception, and its unique chemical profile has led to its exploration in several research areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The< strong>CAS No. 1804496-87-4 referenced compound can be further modified through various synthetic pathways to introduce additional functional groups or alter its electronic properties. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated compounds in drug design. The< strong>difluoromethyl group in particular has been shown to enhance metabolic stability, improve binding affinity, and increase bioavailability of drug candidates. The incorporation of this moiety into the< strong>5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine scaffold suggests that it could be a valuable precursor for developing next-generation therapeutics.

The< strong>methoxy and< strong>methyl groups in the molecule also play crucial roles in determining its biological activity. These substituents can influence the compound's solubility, lipophilicity, and interactions with target proteins. By carefully tuning these functional groups, researchers can optimize the< strong>CAS No. 1804496-87-4 compound for specific therapeutic applications.

In academic research, the< strong>5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammation, cancer, and neurodegenerative diseases. While more research is needed to fully elucidate its mechanisms of action, these preliminary findings are promising.

The synthesis of< strong>CAS No. 1804496-87-4 involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations are often employed to construct the desired pyridine framework efficiently. The complexity of these synthetic routes underscores the compound's significance as a key intermediate in pharmaceutical manufacturing.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like< strong>5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine. Their structural diversity and functional versatility make them ideal candidates for developing innovative treatments across multiple therapeutic areas. As research continues to uncover new applications for this class of compounds, their importance is likely to grow further.

In conclusion, the< strong>CAS No. 1804496-87-4-designated compound represents a promising candidate for drug development due to its unique structural features and potential biological activities. Its incorporation into advanced synthetic strategies and exploration in preclinical studies highlight its significance as a building block for novel therapeutics. As our understanding of medicinal chemistry evolves, compounds like< strong>5-Chloro-4-(difluoromethyl)-2-methoxy-3-methylpyridine will continue to play a crucial role in shaping the future of pharmaceutical innovation.